Cas no 2194845-54-8 (3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one)

• Product Name: 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one
• CAS No: 2194845-54-8
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 6362302
• PubChem ID: 126944703
• Update Time: 2025-10-23

3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one
• F6606-4952
• 3-[[1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl]methyl]pyrimidin-4-one
• AKOS032932555
• 2194845-54-8
• 3-{[1-(1,3-benzothiazole-6-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C18H18N4O2S/c23-17-3-6-19-11-22(17)10-13-4-7-21(8-5-13)18(24)14-1-2-15-16(9-14)25-12-20-15/h1-3,6,9,11-13H,4-5,7-8,10H2
• InChI Key： BIISLIUFPRIGTN-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(N1CCC(CN2C=NC=CC2=O)CC1)=O

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one

Introduction to 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one (CAS No: 2194845-54-8)

3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and molecular research. This compound, identified by the CAS number 2194845-54-8, has garnered attention due to its structural complexity and potential biological activities. The presence of both benzothiazole and piperidine moieties in its molecular framework suggests a broad spectrum of interactions with biological targets, making it a valuable candidate for further investigation.

The benzothiazole moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, antimicrobial, and anticancer properties. Its ability to engage with various biological receptors and enzymes makes it a preferred scaffold for designing novel therapeutic agents. In contrast, the piperidine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug development. The combination of these two structural elements in 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one enhances its potential as a lead compound for pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. The integration of molecular modeling techniques with experimental data has been instrumental in understanding the interactions between 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one and its biological targets. This synergy between computational and experimental approaches has accelerated the discovery of novel drug candidates and improved the efficiency of drug development pipelines.

The dihydropyrimidinone core of this compound is another key feature that contributes to its pharmacological potential. Dihydropyrimidinones are known for their role as intermediates in the synthesis of various bioactive molecules. They exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The presence of the carbonyl group at the 6-position of the benzothiazole ring further enhances the compound's reactivity and potential for further functionalization.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one has shown promise as a potential PPI modulator due to its ability to disrupt critical protein-protein interactions involved in various diseases. For instance, studies have indicated that this compound can interfere with the interaction between cyclins and cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. By inhibiting these interactions, the compound may exhibit antiproliferative effects relevant to cancer therapy.

The synthesis of 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzothiazole moiety into the piperidine scaffold necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Preliminary studies have suggested that 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one exhibits favorable solubility characteristics that could enhance its oral bioavailability. Additionally, its metabolic stability appears promising for further development into a clinical candidate.

The potential applications of 3-{1-(1,3-benzothiazole-6-carbonyl)piperidin-4-ylmethyl}-3,4-dihydropyrimidin-4-one extend beyond oncology. Research has explored its potential role in treating neurological disorders by targeting specific enzymes or receptors involved in neurodegeneration. For example, studies have indicated that analogs of this compound may interact with acetylcholinesterase or other neurotransmitter receptors, offering a new approach to managing conditions such as Alzheimer's disease.

In conclusion，the multifaceted pharmacological potential of 3-{1-(1，3-benzothiazole—6—carboxyl)piperidine—4—ylmethyl)—。—。dihydro—pyrimi—din—。one makes it a compelling subject for further research。 Its unique structural features， coupled with recent advancements in drug discovery technologies， position it as a promising candidate for developing novel therapeutic agents。 As research continues， additional insights into its mechanism(s)of action will likely emerge， paving the way for new treatment strategies across multiple disease areas。